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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B051772 Get Quote

An In-depth Technical Guide to 1,3-Propanediol

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of 1,3-Propanediol (PDO), with a focus on information relevant to

researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
1,3-Propanediol, also known as trimethylene glycol, is a diol, an organic compound containing

two hydroxyl (-OH) groups. Its chemical formula is C₃H₈O₂. The hydroxyl groups are located on

the first and third carbon atoms of the three-carbon propane chain.

Table 1: Chemical Identifiers for 1,3-Propanediol
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Identifier Value

IUPAC Name Propane-1,3-diol[1]

CAS Number 504-63-2[1]

Molecular Formula C₃H₈O₂[2]

Synonyms
Trimethylene glycol, 1,3-Dihydroxypropane, β-

Propylene glycol[1][3][4]

ChEBI ID 16109[1]

PubChem CID 10442[5]

SMILES OCCCO[1]

| InChI Key | YPFDHNVEDLHUCE-UHFFFAOYSA-N[1] |

Chemical Structure of 1,3-Propanediol

Physical and Chemical Properties
1,3-Propanediol is a colorless, odorless, viscous, and hygroscopic liquid with a slightly sweet

taste.[6] It is miscible with water, ethanol, and acetone.

Table 2: Physical and Chemical Properties of 1,3-Propanediol
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Property Value

Molecular Weight 76.09 g/mol [5][7]

Appearance Colorless, viscous liquid[1][5]

Density 1.053 g/mL at 25 °C[6]

Melting Point -27 °C[1][6]

Boiling Point 214 °C at 760 mmHg[2][6]

Flash Point 79.4 °C (closed cup)[1][8]

Autoignition Temperature 400 °C[1][9]

Solubility Miscible with water, ethanol, acetone[6]

logP (Octanol/Water) -1.04 to -1.093[1][5]

Vapor Pressure 4.5 Pa at 25 °C[1]

Refractive Index (n20/D) 1.440[6]

Dynamic Viscosity (η)
Data available across temperature ranges[10]

[11]

Std Enthalpy of Formation (ΔfH⦵298, liquid) -481.8 ± 2.2 kJ/mol[12]

Std Enthalpy of Formation (ΔfH⦵298, gas) -410.6 ± 2.2 kJ/mol[12]

Std Enthalpy of Combustion (ΔcH⦵298) -1848.1 to -1837.9 kJ/mol[1]

| Enthalpy of Vaporization (ΔvapH) | 71.2 ± 0.2 kJ/mol at 298.15 K[12] |

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of 1,3-Propanediol.

Table 3: Spectroscopic Data Summary for 1,3-Propanediol
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Technique Key Data

¹H NMR
δ ~1.85 ppm (quintet, 2H, -CH₂-), δ ~3.67
ppm (triplet, 4H, HO-CH₂-)[13]

¹³C NMR
δ ~36.4 ppm (-CH₂-), δ ~61.3 ppm (HO-CH₂-)

[13]

Infrared (IR)

~3300 cm⁻¹ (O-H stretch, broad), ~2940 cm⁻¹

(C-H stretch, aliphatic), ~1050 cm⁻¹ (C-O

stretch)[14]

| Mass Spec (MS) | Molecular Ion [M]⁺ not typically observed; characteristic fragments at m/z

57, 58[14][15] |

Synthesis and Production
1,3-Propanediol can be produced through both traditional chemical methods and more

sustainable biotechnological routes.[2]

Chemical Synthesis
Two primary chemical synthesis routes are the Shell process and the Degussa process.

Shell Process (from Ethylene Oxide): This method involves the hydroformylation of ethylene

oxide to produce 3-hydroxypropionaldehyde, which is then hydrogenated to yield 1,3-
propanediol.[1][16]

Degussa Process (from Acrolein): This process starts with the hydration of acrolein to form 3-

hydroxypropionaldehyde, followed by hydrogenation to 1,3-propanediol.[1][16] Acrolein is

typically derived from the oxidation of propylene.[7]
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Chemical Synthesis of 1,3-Propanediol

Shell Process Degussa Process

Ethylene Oxide

3-Hydroxypropionaldehyde

Hydroformylation

1,3-Propanediol

Hydrogenation

Acrolein

3-Hydroxypropionaldehyde

Hydration

1,3-Propanediol

Hydrogenation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosynthesis of 1,3-Propanediol

Biosynthesis of 1,3-Propanediol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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